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Compound of Interest

Compound Name: Lead oxalate

CAS No.: 814-93-7

Cat. No.: B3029881

Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of hazardous materials like lead oxalate is paramount. This guide provides

essential, step-by-step procedures for the proper disposal of lead oxalate, safeguarding both

laboratory personnel and the environment. Adherence to these protocols is critical for

maintaining a safe and compliant laboratory setting.

Immediate Safety and Handling
Before initiating any disposal procedures, it is crucial to handle lead oxalate with the

appropriate safety measures. Lead oxalate is a toxic substance that can be harmful if inhaled

or swallowed and may cause damage to fertility or an unborn child.[1][2]

Personal Protective Equipment (PPE): Always wear the following PPE when handling lead
oxalate:

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses with side shields or chemical splash goggles.
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Lab Coat: A standard lab coat to prevent skin contact.

Respiratory Protection: If there is a risk of dust formation, use a NIOSH-approved respirator.

[3]

Handling Procedures:

Handle lead oxalate in a well-ventilated area, preferably within a chemical fume hood, to

minimize the risk of inhalation.[4]

Avoid generating dust.[3]

Wash hands thoroughly after handling the substance.[4]

Step-by-Step Disposal Protocol
Lead oxalate and any materials contaminated with it are classified as hazardous waste and

must be disposed of accordingly.[4][5] Under no circumstances should lead oxalate be

disposed of down the drain or in regular trash.[4]

Step 1: Waste Collection

Container: Use a designated, leak-proof, and sealable container for collecting lead oxalate
waste.[4] The container should be made of a compatible material such as high-density

polyethylene (HDPE).

Segregation: Do not mix lead oxalate waste with other chemical waste streams unless

explicitly instructed to do so by your institution's Environmental Health and Safety (EHS)

department.

Contaminated Materials: All disposable items that have come into contact with lead oxalate,

such as gloves, weigh boats, and paper towels, must also be collected in the designated

hazardous waste container.[4]

Step 2: Labeling the Waste Container

Proper labeling is a critical component of hazardous waste management. The label must be

clearly legible and securely affixed to the container.[6][7]
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Content Identification: Clearly label the container with the words "Hazardous Waste."[6][8]

Chemical Name: Write the full chemical name, "Lead Oxalate."

Hazard Characteristics: Indicate the primary hazards, such as "Toxic."[6]

Generator Information: Include the name and contact information of the principal investigator

or laboratory supervisor.[9]

Step 3: Storage of Hazardous Waste

Location: Store the sealed and labeled waste container in a designated satellite

accumulation area (SAA) within the laboratory. This area should be under the control of the

laboratory personnel.

Secondary Containment: It is best practice to store the primary waste container within a

larger, chemically resistant secondary container to prevent the release of hazardous

materials in case of a leak.[4]

Segregation: Store the lead oxalate waste away from incompatible materials.

Step 4: Arranging for Disposal

Contact EHS: Once the waste container is full or if you are discontinuing the use of lead
oxalate, contact your institution's Environmental Health and Safety (EHS) department to

arrange for a pickup.

Manifesting: EHS will provide the necessary hazardous waste manifest forms and schedule

a pickup with a certified hazardous waste disposal vendor. Only authorized personnel are

permitted to sign hazardous waste manifests.[10]

Quantitative Data for Lead and Lead Compounds
The following table summarizes key regulatory limits for lead, which are critical for waste

characterization and ensuring workplace safety.
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Parameter Regulatory Limit Agency Description

Permissible Exposure

Limit (PEL)

50 µg/m³ (8-hour

TWA)
OSHA

The maximum

permissible

concentration of

airborne lead to which

a worker may be

exposed over an 8-

hour workday.[1][2]

[11][12]

Action Level (AL)
30 µg/m³ (8-hour

TWA)
OSHA

The concentration of

airborne lead at which

employers must

initiate certain

compliance activities,

such as exposure

monitoring and

medical surveillance.

[2][11][12]

Toxicity Characteristic

Leaching Procedure

(TCLP) Limit

5.0 mg/L EPA

If a waste leaches

lead at or above this

concentration using

the TCLP test, it is

classified as a

characteristic

hazardous waste with

the waste code D008.

[13][14][15]

Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of lead oxalate waste in a laboratory setting.
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Start: Lead Oxalate Waste Generated

Is appropriate PPE being worn?

Wear required PPE:
- Gloves

- Eye Protection
- Lab Coat

- Respirator (if needed)

No

Collect solid waste and
contaminated materials in a

designated, compatible container.

Yes

Label the container with:
- 'Hazardous Waste'

- 'Lead Oxalate'
- 'Toxic'

- Accumulation Start Date
- Generator Information

Store the sealed container in a
designated Satellite Accumulation Area

with secondary containment.

Is the container full or is
the experiment complete?

No

Contact Environmental Health & Safety (EHS)
to schedule a waste pickup.

Yes

End: Waste picked up by
certified hazardous waste vendor.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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